BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Bromobenzene-13C6 safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945

An In-depth Technical Guide to the Safe Handling of 1-Bromobenzene-13Cs

For researchers, scientists, and drug development professionals utilizing isotopically labeled
compounds, a comprehensive understanding of safety protocols and handling procedures is
paramount. This guide provides an in-depth overview of the safety data and handling
precautions for 1-Bromobenzene-13Cs, a stable isotope-labeled building block used in the
synthesis of 13Ces-labeled naphthalenes and polychlorinated biphenyls[1]. While stable isotopes
do not pose a radiological threat, the chemical properties of the parent compound dictate the
necessary safety measures[2].

Hazard Identification and Classification

1-Bromobenzene-13Ces shares the same hazard profile as its unlabeled counterpart. It is
classified as a flammable liquid and vapor, causes skin irritation, and is toxic to aquatic life with
long-lasting effects[3][4][5][6].

GHS Hazard Statements:

e H226: Flammable liquid and vapor[3][4][5].

o H315: Causes skin irritation[3][4][5].

e H400 & H411: Very toxic to aquatic life, and toxic to aquatic life with long-lasting effects[3][4].

Signal Word: Warning[5]
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Hazard Pictograms:

Quantitative Data Summary

The following tables summarize the key quantitative data for 1-Bromobenzene-13Ce and its

unlabeled analogue. The properties of the unlabeled compound are a reliable proxy for the

stable isotope-labeled version[2].

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula 13CeHsBr [1][6]
Molecular Weight 162.96 g/mol 516171
Appearance Clear, colorless liquid [1][8]
Odor Aromatic, pungent [81[9][10]
Melting Point -31°C [O][10][11]
Boiling Point 156 °C [10][11]
Density 1.491 g/mL at 25 °C [10]
Vapor Density 541 [O1[11][12]
Vapor Pressure 3.3 mmHg @ 20 °C [9]
Flash Point 51 °C (124 °F) [8][10]
Autoignition Temperature 566 °C (1050.8 °F) [13]
Insoluble in water. Soluble in
Solubility methanol, ethanol, DMF, (EIOIL0]

DMSO, diethyl ether,

chloroform, and benzene.

Table 2: Toxicological Information (for unlabeled Bromobenzene)

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/pdf/Safety_considerations_for_handling_stable_isotope_labeled_thymidine.pdf
https://www.caymanchem.com/product/30524/bromobenzene-13c6
https://isotope.com/bromobenzene-13c6-clm-871-05
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene-13C6_-bromo
https://isotope.com/bromobenzene-13c6-clm-871-05
https://www.lgcstandards.com/GB/en/p/TRC-B680148
https://www.caymanchem.com/product/30524/bromobenzene-13c6
https://pubchem.ncbi.nlm.nih.gov/compound/Bromobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/Bromobenzene
https://www.fishersci.com/store/msds?partNumber=S25665A&productDescription=BROMOBENZENE+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB6235569_EN.htm
https://www.fishersci.com/store/msds?partNumber=S25665A&productDescription=BROMOBENZENE+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB6235569_EN.htm
https://msjc-keenan.newlook.safeschoolssds.com/document/repo/8c39876b-3633-4995-b511-100f62496081
https://m.chemicalbook.com/ProductChemicalPropertiesCB6235569_EN.htm
https://msjc-keenan.newlook.safeschoolssds.com/document/repo/8c39876b-3633-4995-b511-100f62496081
https://m.chemicalbook.com/ProductChemicalPropertiesCB6235569_EN.htm
https://www.fishersci.com/store/msds?partNumber=S25665A&productDescription=BROMOBENZENE+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://msjc-keenan.newlook.safeschoolssds.com/document/repo/8c39876b-3633-4995-b511-100f62496081
https://www.spectrumchemical.com/media/sds/B1150_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=S25665A&productDescription=BROMOBENZENE+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bromobenzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB6235569_EN.htm
http://home.miracosta.edu/dlr/msds/bromobenzene.pdf
https://www.caymanchem.com/product/30524/bromobenzene-13c6
https://pubchem.ncbi.nlm.nih.gov/compound/Bromobenzene
https://www.fishersci.com/store/msds?partNumber=S25665A&productDescription=BROMOBENZENE+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB6235569_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Route of Exposure  Value Species Source
Oral LD50 2699 mg/kg Rat [11]
Inhalation LC50 20411 mg/ms3 Rat [11]

Note: The chemical, physical, and toxicological properties of 1-Bromobenzene-13Ce have not

been thoroughly investigated. The data for the unlabeled compound should be used for safety

assessments[14].

Table 3: Exposure Controls and Personal Protective Equipment (PPE)

Control Parameter

Recommendation

Source

Engineering Controls

Work in a well-ventilated area
or a chemical fume hood.
Provide emergency eye wash

fountains and safety showers.

[21(3][9][13]

Eye/Face Protection

Safety glasses with side
shields or chemical goggles. A

face shield may be necessary.

[21(3][14]

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Viton). Inspect

gloves before use.

[21(31[4]

Skin and Body Protection

Lab coat, protective clothing.
Flame-retardant antistatic

clothing is recommended.

[2]1(3][14]

Respiratory Protection

In case of inadequate
ventilation or risk of

aerosolization, use an
approved supplied-air

respirator.

[3]09]

Detailed Protocol for Safe Handling and Storage
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Adherence to a strict experimental protocol is essential to ensure personnel safety and data
integrity.

3.1. Pre-Handling Preparations

Training: Ensure all personnel are trained on the potential hazards and safe handling
procedures for flammable and irritant chemicals[2].

SOP Review: Read and understand the Standard Operating Procedures (SOPs) and the
Safety Data Sheet (SDS) before commencing work[2].

Area Designation: Designate a specific area for handling 1-Bromobenzene-13Cs to prevent
cross-contamination[2].

Engineering Controls Check: Verify that the fume hood and ventilation systems are
functioning correctly. Ensure safety showers and eyewash stations are accessible and
operational[9].

PPE Assembly: Gather all necessary PPE as specified in Table 3.

3.2. Handling Procedures

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source[4][9][11].

Environment: Use only in a well-ventilated area, preferably a chemical fume hood[3][9]. Keep
away from heat, sparks, open flames, and other ignition sources[3][4][14].

Tools: Use non-sparking tools[4][9].

Personal Hygiene: Do not eat, drink, or smoke in the laboratory or when handling the
compound[2][3]. Avoid contact with skin, eyes, and clothing[3][9]. Do not inhale vapors or
mists[3][14].

Weighing: When weighing, do so in a draft-shielded balance or a fume hood to prevent
aerosolization[2].
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e Post-Handling: Wash hands and other exposed areas with mild soap and water thoroughly
after handling, before breaks, and at the end of the workday[2][3][9]. Contaminated clothing
should be removed and washed before reuse[3][9].

3.3. Storage

» Conditions: Store in a cool, dry, well-ventilated place away from light and moisture[3][6][11].
The recommended storage temperature is room temperature[3][6].

» Container: Keep the container tightly closed and sealed until ready for use[3][11][14].
Containers that have been opened must be carefully resealed and kept upright to prevent
leakage[14].

o Compatibility: Store away from strong oxidizing agents[10][11].

3.4. Spill and Emergency Procedures

e Spill Response:

[¢]

Evacuate the area and remove all sources of ignition[3][14].

[e]

Ensure adequate ventilation[3][9].

[e]

Wear appropriate PPE, including respiratory protection[3][9].

o

Contain the spill using inert absorbent material (e.g., sand, diatomaceous earth)[4][9].

[¢]

Collect the absorbed material into a sealed container for disposal[11][14].

o

Prevent the spill from reaching drains, sewers, or waterways[4][9][14].

o First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician[13][14].

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. If skin irritation occurs, get medical advice/attention[9][13][14].
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do. Get medical attention[13].

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Consult a physician[13][14].

3.5. Disposal Waste containing 1-Bromobenzene-13Cs should be handled as hazardous
chemical waste. Dispose of contents and containers in accordance with all local, state, and
federal regulations[2][11].

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-Bromobenzene-
13Ce.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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